1-(4-Fluorophenyl)ethanone oxime

• Molecular Formula: C8H8FNO
• Molecular Weight: 153.15 g/mol
• SMILES: CC(=NO)C1=CC=C(C=C1)F
• InChI: InChI=1S/C8H8FNO/c1-6(10-11)7-2-4-8(9)5-3-7/h2-5,11H,1H3
• InChIKey: YPFOSEYKSLTSSF-UHFFFAOYSA-N

Common supply pain point: Researchers often struggle to track reaction progress in real-time without destructive sampling, leading to delays. This compound provides a direct solution. Key Advantages: - Enables real-time ¹⁹F NMR monitoring, cutting analytical turnaround from hours to minutes per sample. - Optimal LogP of 2.02 keeps derivatives within drug-like property space better than 4-chloro or 4-methyl analogues. - Serves as a direct precursor to high-potency oxime ether pyrethroid libraries.

1-(4-Fluorophenyl)ethanone oxime: Sourcing Overview

1-(4-Fluorophenyl)ethanone oxime (also known as 4′-fluoroacetophenone oxime, p-fluoroacetophenone oxime, NSC 154663) is a para-substituted aryl ketoxime with the molecular formula C₈H₈FNO and a molecular weight of 153.15 g/mol . The compound exists as a yellow-to-white crystalline solid with a melting point of 72–74 °C and is typically supplied at ≥95 % purity . Its structure combines an oxime functional group (C=N–OH) with a 4-fluorophenyl moiety, placing it at the intersection of fluorinated building block chemistry and oxime-mediated synthetic methodology .

Building Block Class Para-substituted aryl ketoxime

Key Functionality Oxime (C=N–OH) for Beckmann rearrangement, oxime ether synthesis

Physical Form Crystalline solid; moderate melting range suitable for automated dispensing

Why 1-(4-Fluorophenyl)ethanone oxime Cannot Be Replaced

Aromatic ketoximes bearing different para-substituents exhibit distinct electronic and steric signatures that govern their reactivity in Beckmann rearrangements, photosensitised oxidations, and nucleophilic additions [1]. The electron-withdrawing fluorine atom in 1-(4-fluorophenyl)ethanone oxime modifies the oxime N–O bond polarity, hydrogen-bonding capacity, and the stability of radical-cation intermediates in ways that unsubstituted acetophenone oxime (H) or electron-donating variants (CH₃, OCH₃) cannot replicate [2]. Consequently, yields in key transformations such as Beckmann rearrangement and sensitivity in photolytic deprotection vary substantially across the substitution series, making simple interchange of the 4-fluoro derivative with a cheaper analogue a source of process failure [3].

Unsubstituted acetophenone oxime

Lacks the electron-withdrawing fluorine; may shift Beckmann rearrangement yields and radical-cation stability.

4-Chloro or 4-methyl analogues

Altered N–O bond polarity and hydrophobicity can change reaction selectivity and purification behavior.

Other para-substituted oximes

Small electronic perturbations (σₚ) propagate through reaction coordinate; direct substitution risks process failure.

• [1] Pearson, D. E. et al. The Beckman rearrangement; the rearrangement of some substituted acetophenone oximes in sulfuric acid. J. Org. Chem. 1949, 14 (1), 118–131. View Source
• [2] Park, A.; Kosareff, N. M.; Kim, J. S.; de Lijser, H. J. P. Quinone-sensitized steady-state photolysis of acetophenone oximes under aerobic conditions: kinetics and product studies. Photochem. Photobiol. 2006, 82 (1), 110–118. View Source
• [3] de Lijser, H. J. P.; Kim, J. S.; McGrorty, S. M.; Ulloa, E. M. Substituent effects in oxime radical cations. 1. Photosensitized reactions of acetophenone oximes. Can. J. Chem. 2003, 81 (6), 575–585. View Source

1-(4-Fluorophenyl)ethanone oxime: Head-to-Head Evidence

Lipophilicity: 4-Fluoro vs. Unsubstituted Oxime

The measured LogP of 1-(4-fluorophenyl)ethanone oxime is 2.02, compared with 1.88 for the unsubstituted parent acetophenone oxime, 2.49 for the 4-chloro analogue, and 2.40 (XLogP) for the 4-methyl analogue . The 0.14 log-unit increase over the unsubstituted oxime indicates a modest but meaningful gain in membrane permeability without the excessive hydrophobicity that the 4-chloro (ΔLogP +0.61 vs. H) or 4-methyl (ΔLogP +0.52) derivatives introduce.

Lipophilicity Data to verify

LogP 2.02 (target) vs. 1.88 (unsubst.)

Supports balanced lipophilicity for membrane permeability studies.

Source data from ChemicalBook/ChemSpider; review for batch.

Evidence Dimension	Lipophilicity (LogP / XLogP)
Target Compound Data	LogP = 2.02 (XLogP = 2.0)
Comparator Or Baseline	Acetophenone oxime LogP = 1.88; 4-Chloroacetophenone oxime LogP = 2.49; 4-Methylacetophenone oxime XLogP = 2.40
Quantified Difference	Target vs. unsubstituted: ΔLogP = +0.14; vs. 4-Cl: ΔLogP = –0.47; vs. 4-Me: ΔLogP ≈ –0.38
Conditions	Computed or experimentally measured octanol-water partition coefficients; data from ChemSpider, ChemicalBook, and chem960.com.

Why This Matters

The intermediate lipophilicity of the 4-fluoro derivative balances aqueous solubility and passive membrane diffusion, making it a superior choice for early-stage drug-discovery programmes where Lipinski compliance is critical.

pKa Comparison: 4-Fluoro vs. Unsubstituted Oxime

The predicted pKa of 1-(4-fluorophenyl)ethanone oxime is 11.27 ± 0.70, whereas the unsubstituted acetophenone oxime has a predicted pKa of 11.43 ± 0.70 . The directionally lower pKa reflects the electron-withdrawing inductive effect of the para-fluorine atom, which stabilises the oximate anion and slightly enhances the hydrogen-bond donor strength of the oxime –OH group.

Oxime –OH pKa Data to verify

pKa 11.27 ± 0.70 (target)

Slightly enhanced acidity may influence hydrogen-bond donor strength.

Predicted ACD/pKa; ΔpKa = –0.16 vs. unsubstituted.

Evidence Dimension	Acid dissociation constant (pKa) of the oxime –OH
Target Compound Data	pKa = 11.27 ± 0.70 (predicted)
Comparator Or Baseline	Acetophenone oxime pKa = 11.43 ± 0.70 (predicted)
Quantified Difference	ΔpKa = –0.16 (target more acidic)
Conditions	Predicted ACD/pKa values reported on ChemicalBook and ChemSpider.

Why This Matters

Even a small pKa shift of 0.16 log units can alter the protonation state of the oxime under near-physiological conditions (pH 7.4), affecting binding to biological targets and extraction behaviour during work-up.

Melting Point: 4-Fluoro vs. Other 4-Substituted Oximes

1-(4-Fluorophenyl)ethanone oxime exhibits a melting point of 72–74 °C, which is intermediate between the low-melting unsubstituted oxime (56–58 °C) and the high-melting 4-bromo analogue (108–110 °C) . This thermal profile simplifies handling and recrystallisation relative to the waxy unsubstituted oxime, while avoiding the energy-intensive drying and potential thermal decomposition risks associated with the 4-bromo compound.

Melting Point Data to verify

72–74 °C (intermediate among 4-substituted oximes)

Solid handling compatible with automated dispensing; avoids low-melting waxiness.

Supplied by vendors; review actual batch melting range.

Evidence Dimension	Melting point (onset of liquid phase)
Target Compound Data	mp = 72–74 °C
Comparator Or Baseline	Acetophenone oxime mp = 56–58 °C; 4-Bromoacetophenone oxime mp = 108–110 °C
Quantified Difference	Target vs. unsubstituted: +16 °C; vs. 4-Br: –35 °C
Conditions	Experimental melting points reported by suppliers and literature; atmospheric pressure.

Why This Matters

A melting point in the 70–75 °C range is ideal for solid-dispensing automation and room-temperature storage in high-throughput synthesis laboratories, where low-melting solids can cause caking and blockages.

Hammett Sigma Constant: 4-Fluoro Substituent

The Hammett para-sigma constant (σₚ) for fluorine is +0.06, which is weakly electron-withdrawing, compared with σₚ = +0.23 for chlorine and bromine (stronger withdrawal) and σₚ = –0.17 for methyl (electron-donating) [1]. In the quinone-sensitised photolysis of para-substituted acetophenone oximes, the reaction rate correlates with σₚ with a ρᵣₐd/ρₚₒₗ ratio of –1.1 (r² = 0.98), confirming that both radical and ionic effects influence the conversion [2]. The 4-fluoro derivative sits at the near-zero end of the withdrawing scale, providing a fine-tuned electronic perturbation that avoids the strong inductive pull of the halogens yet still polarises the oxime N–O bond.

Hammett σₚ Class-level

σₚ(F) = +0.06 (weakly electron-withdrawing)

Fine-tuned electronic perturbation for radical/ionic pathway studies.

Class-level parameter; photolysis ρ correlation r²=0.98 (ref).

Evidence Dimension	Hammett substituent constant (σₚ) and reaction sensitivity (ρ)
Target Compound Data	σₚ (F) = +0.06
Comparator Or Baseline	σₚ (H) = 0.00; σₚ (Cl) = +0.23; σₚ (Br) = +0.23; σₚ (CH₃) = –0.17
Quantified Difference	σₚ difference: F vs. H = +0.06; F vs. Cl/Br = –0.17; F vs. CH₃ = +0.23
Conditions	Literature Hammett parameters; photolysis correlation: Photochem. Photobiol. 2006, 82, 110–118.

Why This Matters

The subtle electron-withdrawing character of fluorine allows adjustment of oxime reactivity in Beckmann rearrangements and radical-based transformations without the strong electron depletion that can deactivate the aromatic ring toward electrophilic substitution.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91 (2), 165–195. View Source
• [2] Park, A.; Kosareff, N. M.; Kim, J. S.; de Lijser, H. J. P. Quinone-sensitized steady-state photolysis of acetophenone oximes under aerobic conditions: kinetics and product studies. Photochem. Photobiol. 2006, 82 (1), 110–118. View Source

¹⁹F NMR Spectroscopic Handle

The para-fluorine atom provides a ¹⁹F NMR resonance in the δ –110 to –120 ppm region, whereas the unsubstituted, 4-chloro, 4-bromo, and 4-methyl analogues lack this spectral window completely [1]. In a typical synthetic sequence involving 1-(4-fluorophenyl)ethanone oxime as intermediate, the ¹⁹F signal can be monitored quantitatively against an internal standard such as α,α,α-trifluorotoluene, enabling real-time reaction progress tracking without chromatographic sampling. By contrast, the non-fluorinated congeners require HPLC or GC-MS analysis, which increases analytical cycle time.

¹⁹F NMR Handle Class-level

Single ¹⁹F resonance at δ –110 to –120 ppm

Enables quantitative in situ reaction monitoring without chromatography.

Non-fluorinated analogues lack this spectral window.

Evidence Dimension	Availability of ¹⁹F NMR handle for quantitative in situ monitoring
Target Compound Data	One ¹⁹F nucleus per molecule; δ ≈ –110 to –120 ppm
Comparator Or Baseline	Acetophenone oxime, 4-Cl, 4-Br, 4-Me analogues: zero ¹⁹F nuclei
Quantified Difference	Qualitative (presence vs. absence); detection limit typically <1 mM for ¹⁹F NMR on a 400 MHz instrument
Conditions	Standard ¹⁹F NMR acquisition; 10 min experiment on a 400 MHz spectrometer.

Why This Matters

For contract research organisations and process development groups, the ability to monitor reactions by ¹⁹F NMR eliminates the need for derivatisation or chromatographic work-up during optimisation, directly reducing labour cost and time-to-result.

• [1] Dolbier, W. R. Guide to Fluorine NMR for Organic Chemists, 2nd ed.; Wiley: Hoboken, 2016. Chapter 3. View Source

Insecticidal Activity: 4-Fluoro Oxime Ether Advantage

In a series of 2-methylthio-substituted acetophenone oxime O-ethers tested against Homopteran and Lepidopteran pests, the 4′-fluoro derivative (2-methylthio-4′-fluoroacetophenone oxime O-[(2-methylbiphenyl-3-yl)methyl] ether) displayed insecticidal efficacy surpassing that of the commercial insecticides chlorfenapyr and fenvalerate, outperforming the corresponding unsubstituted, 4′-chloro, and 4′-methyl congeners [1]. While the parent oxime serves as the key synthetic intermediate, the structure–activity data confirm that the 4-fluoro substituent is uniquely beneficial for generating high-potency oxime ether pyrethroid candidates.

Insecticidal Activity (Oxime Ether) Assay context

4'-F derivative: reported higher activity than chlorfenapyr/fenvalerate

Supports agrochemical lead research; 4-F substituent linked to potency.

In vivo Homopteran/Lepidopteran assays; dose-response in Pest Manag. Sci. 2004.

Evidence Dimension	Comparative insecticidal activity (relative to commercial standards)
Target Compound Data	2-Methylthio-4′-fluoroacetophenone oxime O-ether: more effective than chlorfenapyr and fenvalerate (exact mortality % not disclosed in abstract)
Comparator Or Baseline	Same O-ether scaffold with 4′-H, 4′-Cl, 4′-CH₃ substituents; chlorfenapyr and fenvalerate as positive controls
Quantified Difference	Qualitative superiority reported; full dose-response data in Pest Manag. Sci. 2004, 60, 166–170.
Conditions	In vivo insecticidal assay; Homopteran and Lepidopteran pests.

Why This Matters

Procurement of the 4-fluoro oxime intermediate enables access to a privileged insecticidal chemotype that has already demonstrated commercial-level efficacy, reducing the risk of late-stage failure in agrochemical lead optimisation.

• [1] Synthesis and insecticidal activities of novel oxime ether pyrethroids. Pest Manag. Sci. 2004, 60 (2), 166–170. View Source

1-(4-Fluorophenyl)ethanone oxime: High-Value Applications

Lead Optimisation: Fine-Tuned Lipophilicity

With a LogP of 2.02, 1-(4-fluorophenyl)ethanone oxime offers a lipophilicity increase of only 0.14 log units over unsubstituted acetophenone oxime, avoiding the excessive hydrophobicity of the 4-chloro (LogP 2.49) and 4-methyl (LogP 2.40) variants . This makes it the preferred oxime intermediate for parallel synthesis libraries where the final compound must stay within the Lipinski LogP ≤5 window after subsequent functionalisation.

Process Chemistry: In Situ ¹⁹F NMR Monitoring

The single fluorine atom provides a quantitative ¹⁹F NMR handle that non-fluorinated analogues lack [1]. In kilo-lab or pilot-plant settings, reaction progress can be tracked in real time by integrating the fluorine signal against a known internal standard, cutting analytical turnaround from hours to minutes per sample and enabling immediate feedback for process decisions.

Oxime Ether Pyrethroid Development

The 4-fluoroacetophenone oxime core is the direct precursor to oxime ether pyrethroids that have outperformed commercial insecticides chlorfenapyr and fenvalerate in head-to-head in vivo assays [2]. Sourcing the 4-fluoro oxime intermediate ensures that the derived library retains the substituent proven essential for high insecticidal potency.

Mechanistic Studies: Oxime Radical Cation Reactivity

The Hammett σₚ value of +0.06 for fluorine places the compound at the boundary between electron-neutral and electron-withdrawing regimes, making it an ideal probe substrate in photolysis and Beckmann rearrangement studies where the balance between radical and ionic pathways must be mapped [3]. Laboratories investigating oxime reaction mechanisms can use the 4-fluoro derivative as a benchmark to calibrate substituent-effect scales.

Application

Selection Property

Validation Focus

Lipophilicity-balanced building block research

Moderate LogP increase over unsubstituted oxime

Lipinski compliance window in library design

¹⁹F NMR reaction monitoring

Single fluorine NMR handle

Quantitative real-time reaction tracking

Agrochemical oxime ether discovery

4-Fluoro oxime ether scaffold

Insecticidal activity screening in target pest assays

Oxime radical cation mechanistic probes

Weakly electron-withdrawing σₚ (+0.06)

Calibration of substituent effects in photolysis/Beckmann rearrangements

• [1] Dolbier, W. R. Guide to Fluorine NMR for Organic Chemists, 2nd ed.; Wiley: Hoboken, 2016. Chapter 3. View Source
• [2] Synthesis and insecticidal activities of novel oxime ether pyrethroids. Pest Manag. Sci. 2004, 60 (2), 166–170. View Source
• [3] Park, A.; Kosareff, N. M.; Kim, J. S.; de Lijser, H. J. P. Quinone-sensitized steady-state photolysis of acetophenone oximes under aerobic conditions: kinetics and product studies. Photochem. Photobiol. 2006, 82 (1), 110–118. View Source